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Compound of Interest

Compound Name: 2-Methoxybenzoyl chloride

Cat. No.: B140881

A Comprehensive Technical Guide to 2-
Methoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the physical and chemical
properties of 2-Methoxybenzoyl chloride (also known as o-anisoyl chloride). The information
is curated to support laboratory research, chemical synthesis, and drug development activities.
This document presents quantitative data in structured tables, details key experimental
protocols, and includes visualizations of experimental workflows.

Core Physical and Chemical Properties

2-Methoxybenzoyl chloride is a versatile reagent in organic synthesis, notable for its role as a
precursor in the formation of various esters, amides, and ketones. Its reactivity is primarily
dictated by the acyl chloride functional group, which is susceptible to nucleophilic attack.

Physical Properties

The physical characteristics of 2-Methoxybenzoyl chloride are summarized in the table
below, providing essential data for handling, storage, and experimental design.
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Property Value Source(s)

Appearance C.:Ietolr, colorless to pale yellow 1G]
liquid

Molecular Formula CsH7CIO2 [1112]14]

Molecular Weight 170.59 g/mol [1112]14]

Melting Point 36-38 °C [3]

Boiling Point 128-129 °C at 8 mmHg137 °C [1][5]

Density 1.146 g/mL at 25 °C1.57 g/cm3  [1][5]

Refractive Index (n20/D)

1572

[5]

Solubility in Water

Insoluble, reacts with water

[1]

Chemical and Spectroscopic Data

The chemical identifiers and spectroscopic information for 2-Methoxybenzoyl chloride are

crucial for its unambiguous identification and characterization.
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Identifier/Spectrum Data Source(s)
CAS Number 21615-34-9 [1112114]
IUPAC Name 2-methoxybenzoyl chloride [4]
Synonyms 0-Anisoy! chloride, 2-Anisoyl e

chloride

Spectra available in online
1H NMR [6]
databases

Spectra available in online
13C NMR [6]
databases

Data available from NIST and

Mass Spectrum 617
P PubChem [o17)
Data available in online
Infrared (IR) Spectrum [6]
databases

Synthesis and Experimental Protocols

The most common method for the preparation of 2-Methoxybenzoyl chloride is the
chlorination of 2-methoxybenzoic acid. The following is a representative experimental protocol.

Synthesis of 2-Methoxybenzoyl Chloride from 2-
Methoxybenzoic Acid

Objective: To synthesize 2-Methoxybenzoyl chloride via the reaction of 2-methoxybenzoic
acid with a chlorinating agent such as thionyl chloride or oxalyl chloride.

Materials:
e 2-Methoxybenzoic acid
e Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)2)

¢ Anhydrous solvent (e.g., dichloromethane, toluene)
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Catalytic amount of N,N-dimethylformamide (DMF) (optional, but recommended)

Round-bottom flask with reflux condenser and gas trap

Stirring apparatus

Heating mantle

Vacuum distillation apparatus
Methodology:

o Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and a gas outlet connected to a trap (to neutralize evolved HCl and SO2), add 2-
methoxybenzoic acid.

¢ Solvent and Catalyst Addition: Add an anhydrous solvent such as dichloromethane or
toluene to the flask to suspend the acid. If desired, add a catalytic amount of DMF.

o Addition of Chlorinating Agent: Slowly add an excess (typically 1.5 to 2.0 equivalents) of
thionyl chloride or oxalyl chloride to the stirred suspension at room temperature. The reaction
is exothermic and will likely result in the evolution of gas.

o Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the
reaction can be monitored by the cessation of gas evolution.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess chlorinating agent and solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude 2-Methoxybenzoyl chloride can be purified by vacuum distillation to
yield a clear, colorless to pale yellow liquid.
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Caption: Workflow for the synthesis of 2-Methoxybenzoyl chloride.

Chemical Reactivity and Applications

2-Methoxybenzoyl chloride is a reactive acyl chloride that readily participates in nucleophilic
acyl substitution reactions. It is a valuable building block in the synthesis of more complex
molecules.

Reactivity with Nucleophiles

» Alcohols: Reacts with alcohols to form the corresponding esters. This reaction is often
carried out in the presence of a non-nucleophilic base like pyridine to scavenge the HCI
byproduct.

¢ Amines: Reacts with primary and secondary amines to yield amides. Similar to esterification,
a base is typically used to neutralize the generated HCI.

o Water: Hydrolyzes in the presence of water to form 2-methoxybenzoic acid. Therefore, it
must be handled under anhydrous conditions.
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Friedel-Crafts Acylation

A significant application of 2-Methoxybenzoyl chloride is in Friedel-Crafts acylation reactions.
In this electrophilic aromatic substitution reaction, the acyl group is introduced onto an aromatic
ring, typically in the presence of a Lewis acid catalyst such as aluminum chloride (AICI5).

Experimental Protocol for Friedel-Crafts Acylation of Anisole:

o Catalyst Suspension: In a flame-dried, three-necked round-bottom flask equipped with a
dropping funnel, reflux condenser, and a nitrogen inlet, suspend anhydrous aluminum
chloride in an anhydrous solvent like dichloromethane.

e Acyl Chloride Addition: Add 2-Methoxybenzoyl chloride to the stirred suspension.

o Aromatic Substrate Addition: Cool the reaction mixture in an ice bath. Slowly add a solution
of the aromatic substrate (e.g., anisole) in the anhydrous solvent from the dropping funnel.

o Reaction: After the addition is complete, allow the reaction to warm to room temperature and
stir for an additional period to ensure completion.

e Quenching and Work-up: Carefully quench the reaction by slowly adding it to a mixture of ice
and concentrated hydrochloric acid. Extract the aqueous layer with an organic solvent. The
combined organic layers are then washed, dried, and the solvent is removed to yield the
crude product.

 Purification: The product can be purified by recrystallization or column chromatography.
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Caption: Generalized workflow for a Friedel-Crafts acylation reaction.

Safety and Handling

2-Methoxybenzoyl chloride is a corrosive and combustible liquid that requires careful
handling.

o Hazards: Causes severe skin burns and eye damage.[4][5] May cause respiratory irritation.
[4][5] It is harmful if swallowed or inhaled.

e Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat.[1][8]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as water, strong bases, and alcohols.[1][8] Keep the container tightly closed and
protected from moisture.

o Fire Safety: It is a combustible liquid with a flash point of 84 °C (183.2 °F).[5] Use dry
chemical, carbon dioxide, or alcohol-resistant foam for extinguishing fires. Avoid using water
as it reacts with the compound.[1]
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This technical guide provides a foundational understanding of 2-Methoxybenzoyl chloride for
research and development purposes. For more detailed information, consult the referenced
safety data sheets and scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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